Cas no 1807280-20-1 (Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807280-20-1
• MF: C₁₄H₁₄F₃NO₂S
• MW: 317.326673030853
• CID: 4944870
• Update Time: 2025-06-11

Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C14H14F3NO2S/c1-3-11-10(7-13(19)20-4-2)5-9(8-18)6-12(11)21-14(15,16)17/h5-6H,3-4,7H2,1-2H3
• InChI Key： UOGYKWZHBFMVDQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(CC(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate is a highly specialized organic compound with the CAS number 1807280-20-1. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, an ethyl group, and a trifluoromethylthio group. The ethyl ester functional group further enhances its versatility in various chemical reactions and applications. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research, making it a subject of interest in contemporary chemical research.

The molecular structure of Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate is defined by its aromatic ring system, which serves as a platform for various substituents. The cyano group (-CN) at the 5-position introduces electron-withdrawing effects, while the ethyl group (-CH₂CH₃) at the 2-position provides steric bulk and enhances the compound's stability. The trifluoromethylthio group (-S-CF₃) at the 3-position adds both electronic and steric complexity to the molecule, making it suitable for a wide range of synthetic transformations. These features collectively make this compound a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have underscored the importance of such multifunctional compounds in drug discovery and material development. For instance, researchers have explored the use of Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate as a precursor for bioactive molecules with potential therapeutic applications. Its ability to undergo nucleophilic substitution and other reactions has made it a key component in constructing complex molecular architectures.

In addition to its synthetic utility, this compound has shown promise in catalytic processes. The trifluoromethylthio group, in particular, has been found to enhance catalytic activity in certain transition metal-catalyzed reactions. This property aligns with current trends in green chemistry, where the development of efficient and sustainable catalysts is highly valued.

The structural features of Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate also contribute to its stability under various reaction conditions. Its resistance to hydrolysis and oxidation makes it ideal for use in demanding synthetic protocols. Furthermore, its solubility properties have been optimized for compatibility with both polar and non-polar solvents, broadening its applicability in different chemical environments.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its electronic structure and intermolecular interactions, further enhancing our understanding of its reactivity and behavior in chemical systems.

In conclusion, Ethyl 5-cyano-2-ethyl-3-(trifluoromethylthio)phenylacetate stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in contemporary chemical research, offering new avenues for innovation in drug development, materials science, and beyond.